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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diacetone Alcohol
(DAA) in industrial coating formulations. Detailed protocols based on industry standards are

included to enable researchers and professionals to effectively evaluate the performance

characteristics of coatings containing DAA.

Introduction to Diacetone Alcohol in Coatings
Diacetone Alcohol (DAA), with the chemical formula C₆H₁₂O₂, is a versatile oxygenated

solvent widely utilized in the paints and coatings industry.[1][2][3][4][5][6][7][8] Its bifunctional

nature, possessing both a ketone and an alcohol group, imparts unique properties that make it

a valuable component in various coating systems, including lacquers, varnishes, and both

solvent-based and water-based paints.[1][2][4][5][6][9]

The primary functions of DAA in industrial coatings include:

Solvent: DAA is an excellent solvent for a wide range of resins, including nitrocellulose,

cellulose acetate, and other polymers, ensuring uniform dispersion of pigments and binders.

[3][4][9]

Viscosity Modifier: It helps to control the viscosity of coatings, which is crucial for achieving

the desired application consistency for spraying, brushing, or rolling.[2][3][4]
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Flow and Leveling Agent: Due to its slow evaporation rate, DAA provides a longer "open

time," allowing for better flow and leveling of the coating, which helps to minimize defects

such as brush marks and orange peel, resulting in a smooth and high-gloss finish.[5][9]

Coalescing Agent: In water-based latex paints, DAA aids in the formation of a continuous film

as the paint dries.[4][8]

Properties of Diacetone Alcohol
A summary of the key physical and chemical properties of Diacetone Alcohol is presented in

the table below. This data is essential for formulators to predict the behavior of DAA in different

coating systems.

Property Value Unit

CAS Number 123-42-2 -

Molecular Formula C₆H₁₂O₂ -

Molecular Weight 116.16 g/mol

Appearance Clear, colorless liquid -

Odor Mild, pleasant -

Boiling Point 166 - 168.5 °C

Melting Point -47 to -44 °C

Flash Point (Closed Cup) 56 - 64 °C

Density at 20°C 0.938 - 0.94 g/cm³

Viscosity at 25°C 2.798 mPa·s

Evaporation Rate (n-BuAc=1) 0.12 - 0.15 -

Solubility in Water Miscible -

Data compiled from multiple sources.[1][5][8][10][11][12][13][14]
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Diacetone Alcohol is a combustible liquid and can cause eye, skin, and respiratory irritation.

[11][15][16][17][18] It is crucial to handle DAA in a well-ventilated area and to use appropriate

personal protective equipment (PPE), including safety goggles, gloves, and respiratory

protection.[11][15] Refer to the Safety Data Sheet (SDS) for complete safety and handling

information.[11][15][16][17][18]

Experimental Protocols for Evaluating Coatings with
Diacetone Alcohol
The following protocols are based on ASTM International standards, which are widely

recognized for testing paints and coatings. These methods can be used to quantify the effect of

adding Diacetone Alcohol to a coating formulation.

Viscosity Measurement
Objective: To determine the effect of Diacetone Alcohol concentration on the viscosity of a

coating formulation.

Methodology: ASTM D2196 - Standard Test Methods for Rheological Properties of Non-

Newtonian Materials by Rotational Viscometer.

Procedure:

Prepare a series of coating formulations with varying concentrations of Diacetone Alcohol.

Calibrate the rotational viscometer according to the manufacturer's instructions.

Place a sample of the coating formulation in the viscometer cup.

Measure the viscosity at a specified shear rate and temperature.

Record the viscosity in Krebs Units (KU's), poise, or centipoise.[11]

Repeat the measurement for each formulation.
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Drying Time Determination
Objective: To evaluate the influence of Diacetone Alcohol on the surface dry and hard dry

times of a coating.

Methodology: Based on ASTM D1640 - Standard Test Methods for Drying, Curing, or Film

Formation of Organic Coatings at Room Temperature.

Procedure:

Apply a uniform film of each coating formulation onto a non-porous substrate (e.g., glass

panel).

Surface Dry Time: Periodically, gently touch the film with a clean, dry finger. The film is

considered surface dry when no paint adheres to the finger. Alternatively, a cotton ball can be

placed on the surface and gently blown; if it blows away without leaving fibers, the surface is

dry.[19]

Hard Dry Time: Place a piece of filter paper on the film and press it with a specified weight

for a set duration (e.g., 30 seconds). The film is considered hard dry if the filter paper can be

removed without any of the coating adhering to it.[14][19]

Record the time taken to reach each stage of drying.
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Gloss Measurement
Objective: To assess the effect of Diacetone Alcohol on the specular gloss of a cured coating

film.

Methodology: ASTM D523 - Standard Test Method for Specular Gloss.

Procedure:

Apply a uniform film of each coating formulation onto a smooth, flat, and opaque substrate.

Allow the films to cure completely under controlled conditions.

Calibrate the gloss meter using a standard of known gloss value.

Place the gloss meter on the surface of the cured film and take readings at specified angles

(e.g., 20°, 60°, 85°).

Take multiple readings at different locations on each sample to ensure an average and

representative value.

Record the gloss values.
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Hardness Testing
Objective: To measure the pencil hardness of the cured coating film as an indication of its

resistance to scratching.

Methodology: ASTM D3363 - Standard Test Method for Film Hardness by Pencil Test.

Procedure:

Apply a uniform film of each coating formulation onto a rigid substrate.

Allow the films to cure completely.

Use a set of calibrated pencils of varying hardness (e.g., 6B to 6H).

Hold the pencil at a 45° angle to the coated surface and push it forward with uniform

pressure.

The pencil hardness is defined as the hardest pencil that will not scratch or gouge the

coating.

Record the pencil hardness for each formulation.
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Caption: Workflow for preparing and testing industrial coatings containing Diacetone Alcohol.
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Caption: Influence of Diacetone Alcohol on coating properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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